Cas no 838890-69-0 (Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester)

• Product name: Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester
• CAS No: 838890-69-0
• MF: C₂₆H₂₁N₂O₃Cl
• MW: 444.90954
• CID: 1814100
• PubChem ID: 71414833

Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester Chemical and Physical Properties

Names and Identifiers

• [3-chloro-4-(naphthalen-2-yldiazenyl)phenyl] 4-propoxybenzoate
• Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester
• 838890-69-0
• 3-Chloro-4-[(E)-(naphthalen-2-yl)diazenyl]phenyl 4-propoxybenzoate
• DTXSID90834270

• Inchi： InChI=1S/C26H21ClN2O3/c1-2-15-31-22-11-8-19(9-12-22)26(30)32-23-13-14-25(24(27)17-23)29-28-21-10-7-18-5-3-4-6-20(18)16-21/h3-14,16-17H,2,15H2,1H3
• InChI Key： CWCLHXNQVUQESQ-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)N=NC3=CC4=CC=CC=C4C=C3)Cl

Computed Properties

• Exact Mass: 444.1240702g/mol
• Monoisotopic Mass: 444.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 60.2Ų